Cas no 2228132-16-7 (1-1-(5-nitrothiophen-2-yl)cyclopropylethan-1-amine)

• Product Name: 1-1-(5-nitrothiophen-2-yl)cyclopropylethan-1-amine
• CAS No: 2228132-16-7
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• CID: 6425828
• PubChem ID: 165587341
• Update Time: 2025-06-08

1-1-(5-nitrothiophen-2-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(5-nitrothiophen-2-yl)cyclopropylethan-1-amine
• 2228132-16-7
• 1-[1-(5-nitrothiophen-2-yl)cyclopropyl]ethan-1-amine
• EN300-1813384

• Inchi： 1S/C9H12N2O2S/c1-6(10)9(4-5-9)7-2-3-8(14-7)11(12)13/h2-3,6H,4-5,10H2,1H3
• InChI Key： IYJKQTMWFMVKKJ-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1(C(C)N)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 212.06194880g/mol
• Monoisotopic Mass: 212.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 100Ų

Additional information on 1-1-(5-nitrothiophen-2-yl)cyclopropylethan-1-amine

Introduction to 1-1-(5-nitrothiophen-2-yl)cyclopropylethan-1-amine (CAS No: 2228132-16-7)

1-1-(5-nitrothiophen-2-yl)cyclopropylethan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2228132-16-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The structural features of this compound, particularly the presence of a nitrothiophenyl moiety linked to a cyclopropyl group via an amine functional group, contribute to its unique chemical and pharmacological properties.

The nitrothiophen-2-yl substituent is a key structural element that imparts electron-withdrawing properties to the molecule, influencing its reactivity and interaction with biological targets. Thiophene derivatives are well-known for their role in various pharmacological contexts, including antimicrobial, antiviral, and anticancer agents. The incorporation of a nitro group further enhances the molecule's potential by modulating its electronic distribution and potentially enhancing binding affinity to specific biological receptors.

The cyclopropylethan-1-amine portion of the molecule introduces a rigid three-membered ring structure, which can significantly affect the conformational flexibility and binding orientation of the compound. Cyclopropyl groups are often found in biologically active molecules due to their ability to stabilize certain conformations and improve metabolic stability. The amine functional group at the terminal position provides a site for further chemical modifications, enabling the synthesis of analogues with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding modes of 1-1-(5-nitrothiophen-2-yl)cyclopropylethan-1-amine with various biological targets. Studies suggest that this compound may interact with enzymes and receptors involved in inflammatory pathways, making it a potential candidate for the development of novel anti-inflammatory agents. Additionally, its structural motifs are reminiscent of known bioactive scaffolds, which has prompted investigations into its potential applications in oncology and neurology.

In vitro studies have begun to elucidate the pharmacological profile of 1-1-(5-nitrothiophen-2-yl)cyclopropylethan-1-amine. Initial assays have shown promising activity against certain cancer cell lines, with mechanisms potentially involving inhibition of key signaling pathways. The nitro group's ability to undergo reduction or oxidation may also play a role in mediating its effects, providing multiple avenues for therapeutic intervention. Furthermore, the cyclopropyl moiety may contribute to selective binding interactions by restricting conformational changes that could reduce efficacy.

The synthesis of 1-1-(5-nitrothiophen-2-yl)cyclopropylethan-1-amine represents a challenge due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and ring-closing metathesis have been employed to streamline the synthesis process. These advances have not only improved yield but also enabled access to novel derivatives for further exploration.

From a regulatory perspective, compounds like 1-1-(5-nitrothiophen-2-yl)cyclopropylethan-1-amine must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Current research protocols emphasize comprehensive characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the molecular structure and purity of the compound, which are critical for subsequent biological evaluations.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 1-1-(5-nitrothiophen-2-yl)cyclopropylethan-1-amine. Predictive models can screen vast chemical libraries for molecules with desired properties, reducing the time required for hit identification. This approach has already been instrumental in identifying novel scaffolds with potential therapeutic value, including those containing nitrothiophene derivatives.

Future directions in the study of 1-(5-nitrothiophen)-2-y)cyclopropylethanamino include exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at a molecular level will be crucial for optimizing its therapeutic potential. Additionally, investigating its metabolic stability and potential side effects will be essential for advancing it towards clinical applications.

The role of nitrothiophene derivatives in medicinal chemistry continues to expand, driven by their versatility and biological relevance. Compounds like 1(5-nitrothiophen)-2-y)cyclopropylethanamino (CAS No: 2228132167) exemplify how structural innovation can lead to novel therapeutics. As research progresses, it is anticipated that more derivatives will emerge with enhanced efficacy and improved safety profiles.